Cas no 167971-40-6 (1,4-Pentadiyn-3-one, 1-(trimethylsilyl)-5-[tris(1-methylethyl)silyl]-)

• Product Name: 1,4-Pentadiyn-3-one, 1-(trimethylsilyl)-5-[tris(1-methylethyl)silyl]-
• CAS No: 167971-40-6
• MF: C₁₇H₃₀OSi₂
• MW: 306.590507030487
• CID: 1355736
• PubChem ID: 14937074
• Update Time: 2025-04-20

1,4-Pentadiyn-3-one, 1-(trimethylsilyl)-5-[tris(1-methylethyl)silyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadiyn-3-one, 1-(trimethylsilyl)-5-[tris(1-methylethyl)silyl]-
• 1-(triisopropylsilyl)-5-(trimethylsilyl)penta-1,4-diyn-3-one
• 1-(trimethylsilyl)-5-[tris(1-methylethyl)silyl]-1,4-Pentadiyn-3-one
• 1-(triisopropylsilyl)-5-(triMethylsilyl)-1,4-dipentayne-3-one
• DA-17968
• 1-Trimethylsilyl-5-tri(propan-2-yl)silylpenta-1,4-diyn-3-one
• 167971-40-6

• Inchi： 1S/C17H30OSi2/c1-14(2)20(15(3)4,16(5)6)13-11-17(18)10-12-19(7,8)9/h14-16H,1-9H3
• InChI Key： CRNHLUMUKFBKHP-UHFFFAOYSA-N
• SMILES： [Si](C#CC(C#C[Si](C)(C)C)=O)(C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 306.1836
• Monoisotopic Mass: 306.18351865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07